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Compound of Interest

Compound Name: 3-(3,5-Difluorophenyl)-1H-pyrazole
CAS No.: 154258-58-9
Cat. No.: B2532717

Get Quote

Part 1: Executive Summary & Chemical Identity[1]

3-(3,5-Difluorophenyl)-1H-pyrazole represents a privileged scaffold in modern medicinal
chemistry, merging the pharmacophoric versatility of the pyrazole ring with the metabolic
robustness of the 3,5-difluorophenyl motif. This compound serves as a critical intermediate in
the synthesis of kinase inhibitors (e.g., EGFR, VEGFR), anti-inflammatory agents, and
agrochemicals.

The strategic incorporation of fluorine atoms at the meta positions of the phenyl ring modulates
lipophilicity (LogP), blocks metabolic hotspots (CYP450 oxidation), and influences the acidity of
the pyrazole NH, thereby altering protein-ligand binding kinetics.

Chemical Identity Table[2][3][4]
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Property Detail

IUPAC Name 3-(3,5-Difluorophenyl)-1H-pyrazole
Molecular Formula CoHeF2N2

Molecular Weight 180.16 g/mol

Core Scaffold 1H-Pyrazole (5-membered diazole)
Key Substituent 3,5-Difluorophenyl group at C3

Note: Often synthesized in situ or cited as
CAS Number (Analog) derivatives (e.g., 4-CHO: CAS 875664-59-8).[1]

[2]

SMILES FC1=CC(C2=NNC=C2)=CC(F)=C1

Part 2: Physicochemical Profile[4][9][10]
Tautomerism & Structural Dynamics

The 3-substituted pyrazole system exists in a prototropic tautomeric equilibrium between the
1H-isomer (3-substituted) and the 2H-isomer (5-substituted). In solution, this equilibrium is
solvent-dependent, though the 3-aryl tautomer is generally favored in non-polar solvents due to
dipole minimization.

¢ Acid-Base Behavior: The pyrazole ring is amphoteric.

o Basic Character (N2): The pyridine-like nitrogen at position 2 can accept a proton. The
electron-withdrawing nature of the 3,5-difluorophenyl group decreases the pKa of the
conjugate acid (estimated pKa ~1.5-2.0) compared to unsubstituted pyrazole (pKa 2.48).

o Acidic Character (N1-H): The pyrrole-like NH is weakly acidic. The difluorophenyl group
stabilizes the conjugate base via inductive effects, lowering the pKa to approximately 11—
12 (vs. ~14 for pyrazole), facilitating N-alkylation under milder basic conditions.

Lipophilicity & Metabolic Stability
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e LogP Modulation: The introduction of two fluorine atoms increases lipophilicity (LogP ~2.2—
2.5) relative to the phenyl analog, improving membrane permeability.

» Metabolic Blocking: The C-F bond (approx. 116 kcal/mol) is metabolically inert. Substitution
at the 3,5-positions effectively blocks oxidative metabolism at these sites, extending the in
vivo half-life of drug candidates.

Part 3: Synthetic Pathways[11][12]

The synthesis of 3-(3,5-difluorophenyl)-1H-pyrazole typically proceeds via condensation
reactions or cycloadditions. Below is the optimized protocol for the Hydrazine Condensation
Method, favored for its scalability and atom economy.

Protocol: Condensation of 3,5-Difluoroacetophenone

This method utilizes the reaction between an acetophenone derivative and a formylating agent
(like DMF-DMA) followed by hydrazine cyclization.

Reagents:

3,5-Difluoroacetophenone

N,N-Dimethylformamide dimethyl acetal (DMF-DMA)

Hydrazine Hydrate (NH2NH2:-Hz20)

Ethanol (EtOH)

Step-by-Step Methodology:

e Enaminone Formation:

o Charge a reaction vessel with 3,5-difluoroacetophenone (1.0 eq) and DMF-DMA (1.2 eq).
o Reflux at 100°C for 4—6 hours.

o Monitor via TLC for the disappearance of the ketone. The product is the intermediate
enaminone: 3-(dimethylamino)-1-(3,5-difluorophenyl)prop-2-en-1-one.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b2532717/docs?utm_src=pdf-body#in-depth-technical-guide-3-3-5-difluorophenyl-1h-pyrazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2532717?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Purification: Concentrate in vacuo. The residue is often used directly.
o Cyclization:
o Dissolve the crude enaminone in Ethanol (0.5 M concentration).
o Add Hydrazine Hydrate (1.5 eq) dropwise at 0°C to control exotherm.
o Warm to room temperature and then reflux for 2—3 hours.
o Mechanism:[3][4] Michael addition of hydrazine followed by intramolecular dehydration.

¢ Isolation:

o

Cool the mixture to room temperature.

Concentrate to remove ethanol.

[¢]

[¢]

Dilute with water and extract with Ethyl Acetate (EtOAC).

[e]

Wash organic layer with brine, dry over Na2SOa, and concentrate.

o

Recrystallize from Ethanol/Hexane if necessary.

Visualization: Synthetic Workflow
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Caption: Two-step synthesis via enaminone intermediate ensuring regiochemical fidelity.

Part 4: Reactivity & Functionalization
Regioselective N-Alkylation

A critical challenge in pyrazole chemistry is controlling N1 vs. N2 alkylation.

o N1-Alkylation (Steric Control): Reaction with alkyl halides in the presence of weak bases
(e.g., K2COs in Acetone) typically yields a mixture, often favoring the less sterically hindered
isomer.

e Regio-switching: Use of specific conditions (e.g., NaH in THF vs. K2COs in DMF) can alter
the ratio. The 3,5-difluorophenyl group exerts a steric and electronic bias that generally
favors alkylation at the nitrogen distal to the aryl ring (N1) to minimize steric clash, provided
the electrophile is bulky.

Electrophilic Aromatic Substitution (C4)

The C4 position of the pyrazole ring is nucleophilic.

o Halogenation: Reaction with NIS (N-iodosuccinimide) or NBS yields the 4-halo derivative, a
precursor for Suzuki-Miyaura couplings.

o Formylation: The Vilsmeier-Haack reaction (POCIs/DMF) installs an aldehyde at C4. This is a
key node for diverging into complex medicinal scaffolds.

Visualization: Reactivity Map

3-(3,5-Difluorophenyl)-1H-pyrazole

N-Alkylation Metal Coordination
(R-X, Base) (Pd, Pt ligands)

Halogenation Vilsmeier-Haack
(NBSINIS -> C4-X) (POCI3/DMF -> C4-CHO)
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Caption: Divergent functionalization pathways at N1/N2 and C4 positions.

Part 5: Medicinal Chemistry Applications[9][10][12]
[13][14][15]
Bioisosterism & Pharmacophore Design

The 3,5-difluorophenyl group is a bioisostere for phenyl, 3-pyridyl, and other aromatic rings.

e Kinase Inhibition: In EGFR and VEGFR inhibitors, the pyrazole NH forms a critical hydrogen
bond with the hinge region of the kinase ATP-binding pocket. The difluorophenyl tail occupies
the hydrophobic pocket I, where the fluorine atoms interact with hydrophobic residues (e.g.,
Leu, Val) via multipolar interactions.

o Antimicrobial Agents: Derivatives of this scaffold have shown potency against MRSA by
disrupting bacterial cell wall synthesis. The electron-deficient nature of the ring enhances
cellular uptake in Gram-positive bacteria.

Case Study: EGFR Inhibitors

Research indicates that replacing a standard phenyl ring with 3,5-difluorophenyl in pyrazole-
based EGFR inhibitors increases potency (ICso reduction) by 2-5 fold. This is attributed to:

» Conformational Lock: The fluorine atoms restrict rotation via steric repulsion with the
pyrazole N-H, pre-organizing the molecule for binding.

» Electronic Tuning: The acidity of the pyrazole NH is optimized for stronger H-bond donation
to the kinase hinge residue (e.g., Met793 in EGFR).

Part 6: Safety & Handling

While specific toxicological data for the core 3-(3,5-difluorophenyl)-1H-pyrazole is limited,
protocols should follow standards for fluorinated arylpyrazoles.

¢ Hazard Classification (GHS):
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o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.
» Handling:
o Use in a well-ventilated fume hood.
o Wear nitrile gloves and safety goggles.
o Avoid contact with strong oxidizing agents.

e Spill Response: Adsorb on sand or vermiculite. Do not flush into surface water due to
potential persistence of fluorinated aromatics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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